Cas no 62256-26-2 (1-Phenazinecarboxylic acid, 8-ethoxy-)

• Product Name: 1-Phenazinecarboxylic acid, 8-ethoxy-
• CAS No: 62256-26-2
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267383575439
• CID: 452247
• PubChem ID: 12318565
• Update Time: 2025-04-19

1-Phenazinecarboxylic acid, 8-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Phenazinecarboxylic acid, 8-ethoxy-
• 8-ethoxyphenazine-1-carboxylic acid
• 62256-26-2
• DTXSID80488125

• Inchi： 1S/C15H12N2O3/c1-2-20-9-6-7-11-13(8-9)17-14-10(15(18)19)4-3-5-12(14)16-11/h3-8H,2H2,1H3,(H,18,19)
• InChI Key： VLVROHYSTCNMTP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C(C=1)=NC1C(C(=O)O)=CC=CC=1N=2

Computed Properties

• Exact Mass: 268.08486
• Monoisotopic Mass: 268.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 72.31